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An In-depth Technical Guide to Methyl 4-
(methylamino)-3-nitrobenzoate
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of Methyl 4-(methylamino)-3-
nitrobenzoate, a key intermediate in organic synthesis. The document details its chemical

properties, structure, synthesis protocols, and significant applications, particularly in the

pharmaceutical industry. All quantitative data is presented in structured tables, and the

experimental workflow is visualized using the DOT language.

Introduction and Nomenclature
Methyl 4-(methylamino)-3-nitrobenzoate is a substituted aromatic compound containing a

methylamino group, a nitro group, and a methyl ester functionality on a benzene ring. Its

specific substitution pattern makes it a valuable precursor in the synthesis of various complex

organic molecules and active pharmaceutical ingredients. The IUPAC name for this compound

is methyl 4-(methylamino)-3-nitrobenzoate.[1]
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The chemical structure of Methyl 4-(methylamino)-3-nitrobenzoate is characterized by a

benzene ring substituted at position 1 with a methoxycarbonyl group, at position 4 with a

methylamino group, and at position 3 with a nitro group.

Table 1: Structural Identifiers

Identifier Value

IUPAC Name methyl 4-(methylamino)-3-nitrobenzoate

SMILES
COC(=O)C1=CC(=C(C=C1)NC)--INVALID-

LINK--[O-]

InChI Key RUJMPEWZLDVEAV-UHFFFAOYSA-N[2]

Physicochemical Properties
Methyl 4-(methylamino)-3-nitrobenzoate is a solid at room temperature.[2] The table below

summarizes its key physicochemical properties.

Table 2: Physicochemical Properties

Property Value Source

Molecular Formula C₉H₁₀N₂O₄ [2]

Molecular Weight 210.19 g/mol [2]

Appearance Solid [2]

CAS Number 36242-50-9, 71254-71-2 [1][2]

Synthesis
The synthesis of Methyl 4-(methylamino)-3-nitrobenzoate is typically achieved through a

multi-step process starting from 4-chlorobenzoic acid. The overall workflow involves nitration,

amination, and finally, esterification.
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Step 1: Nitration Step 2: Amination Step 3: Esterification

4-Chlorobenzoic Acid HNO₃, H₂SO₄ 3-Nitro-4-chlorobenzoic Acid Methylamine (aq) 4-(Methylamino)-3-nitrobenzoic Acid Methanol, H₂SO₄ (cat.) Methyl 4-(methylamino)-3-nitrobenzoate

Click to download full resolution via product page

Caption: Synthesis workflow for Methyl 4-(methylamino)-3-nitrobenzoate.

Experimental Protocols
Step 1: Synthesis of 3-Nitro-4-chlorobenzoic Acid (Nitration)

A common industrial method for the synthesis of the precursor, 4-(methylamino)-3-nitrobenzoic

acid, begins with 4-chlorobenzoic acid. This process involves nitration followed by nucleophilic

substitution with methylamine.[1]

Reactants: 4-chlorobenzoic acid, concentrated nitric acid, concentrated sulfuric acid.

Procedure: 4-chlorobenzoic acid is reacted with a mixture of concentrated sulfuric acid and

nitric acid to yield 3-nitro-4-chlorobenzoic acid.[1]

Step 2: Synthesis of 4-(Methylamino)-3-nitrobenzoic Acid (Amination)

Reactants: 3-nitro-4-chlorobenzoic acid, aqueous methylamine.

Procedure: The 3-nitro-4-chlorobenzoic acid produced in the previous step undergoes a

reaction with an aqueous solution of methylamine. The reaction mixture is heated. Upon

completion, the pH is adjusted with an acid to precipitate the product, 4-(methylamino)-3-

nitrobenzoic acid.[1] A patent also describes a similar process where 4-chloro-3-nitrobenzoic

acid is reacted with methylamine to produce 4-methylamino-3-nitrobenzoic acid.

Step 3: Synthesis of Methyl 4-(methylamino)-3-nitrobenzoate (Fischer Esterification)

The final step is the conversion of the carboxylic acid to its methyl ester via Fischer

esterification.
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Reactants: 4-(methylamino)-3-nitrobenzoic acid, methanol, strong acid catalyst (e.g., sulfuric

acid).

Procedure: 4-(methylamino)-3-nitrobenzoic acid is dissolved in an excess of methanol. A

catalytic amount of concentrated sulfuric acid is added to the solution. The mixture is then

heated under reflux. The progress of the reaction can be monitored by thin-layer

chromatography. After the reaction is complete, the excess methanol is removed under

reduced pressure. The residue is then neutralized, typically with a sodium bicarbonate

solution, and the product is extracted with an organic solvent (e.g., ethyl acetate). The

organic layer is washed with brine, dried over anhydrous sodium sulfate, and the solvent is

evaporated to yield the crude product. Further purification can be achieved by

recrystallization or column chromatography.

Spectroscopic Data
While specific spectra for Methyl 4-(methylamino)-3-nitrobenzoate are not readily available

in the searched literature, the expected characteristic signals based on its structure are

outlined below.

Table 3: Expected Spectroscopic Data
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Technique Expected Signals

¹H NMR

- Aromatic protons (multiplets) in the aromatic

region. - Singlet for the methyl ester protons (-

OCH₃). - Singlet for the methylamino proton (-

NHCH₃). - Signal for the amine proton (-NH),

which may be broad and its chemical shift can

be concentration-dependent.

¹³C NMR

- Carbonyl carbon of the ester. - Aromatic

carbons (multiple signals). - Methyl carbon of

the ester group. - Methyl carbon of the

methylamino group.

IR Spectroscopy

- N-H stretching vibration from the secondary

amine. - C=O stretching vibration from the ester.

- Asymmetric and symmetric stretching

vibrations of the nitro group (NO₂). - C-H

stretching from the aromatic ring and methyl

groups. - C-N stretching vibration.

Mass Spectrometry

- A molecular ion peak corresponding to the

molecular weight of the compound (210.19

g/mol ). - Fragmentation patterns corresponding

to the loss of functional groups such as -OCH₃, -

NO₂, etc.

Applications in Organic Synthesis
Methyl 4-(methylamino)-3-nitrobenzoate and its precursor, 4-(methylamino)-3-nitrobenzoic

acid, are valuable intermediates in the pharmaceutical industry. The carboxylic acid is a key

intermediate in the synthesis of antihypertensive drugs.[1] It is anticipated that the ester form is

also a crucial building block in similar synthetic pathways.[1]

Logical Relationships in Synthesis
The synthesis of Methyl 4-(methylamino)-3-nitrobenzoate follows a logical progression of

functional group transformations on the aromatic ring. The diagram below illustrates the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1312498?utm_src=pdf-body
https://www.thermofisher.com/order/catalog/product/H34348.03
https://www.thermofisher.com/order/catalog/product/H34348.03
https://www.benchchem.com/product/b1312498?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


dependency of each step on the successful completion of the previous one.

Starting Material
(4-Chlorobenzoic Acid)

Nitration
(Introduction of -NO₂ group)

Prerequisite

Amination
(Substitution of -Cl with -NHCH₃)

Enables Nucleophilic
Substitution

Fischer Esterification
(Conversion of -COOH to -COOCH₃)

Provides Carboxylic
Acid for Esterification

Final Product
(Methyl 4-(methylamino)-3-nitrobenzoate)

Click to download full resolution via product page

Caption: Logical flow of the synthesis process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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